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Compound of Interest

Compound Name: 5-Bromo-2-phenylpyridine

Cat. No.: B1272043 Get Quote

CAS Number: 27012-25-5 Molecular Formula: C₁₁H₈BrN Molecular Weight: 234.10 g/mol

This technical guide provides an in-depth overview of 5-Bromo-2-phenylpyridine, a key

intermediate in organic synthesis with significant applications in materials science and drug

discovery. This document is intended for researchers, scientists, and professionals in drug

development, offering comprehensive data, experimental protocols, and visualizations to

support their work.

Physicochemical and Safety Data
5-Bromo-2-phenylpyridine is a solid, white to off-white crystalline powder at room

temperature.[1][2] It is soluble in ethyl ether.[3] Key physicochemical properties and safety

information are summarized in the tables below.

Property Value Reference

Molecular Weight 234.10 g/mol

Melting Point 73-75 °C [3]

Boiling Point (Predicted) 309.3 ± 22.0 °C [3]

Density (Predicted) 1.426 ± 0.06 g/cm³ [3]

pKa (Predicted) 2.08 ± 0.10 [3]
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Safety Information

Signal Word Warning

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)

Pictogram GHS07

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-2-phenylpyridine and its derivatives often involves palladium-

catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a

versatile method for forming carbon-carbon bonds. Below is a general experimental protocol for

a Suzuki-Miyaura coupling reaction involving a bromo-pyridine derivative, which can be

adapted for the synthesis of 5-Bromo-2-phenylpyridine derivatives.

General Protocol for Suzuki-Miyaura Coupling
This protocol describes the coupling of a bromo-pyridine with an arylboronic acid.

Materials:

5-Bromo-2-phenylpyridine (or a similar bromo-pyridine starting material)

Arylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., Potassium phosphate [K₃PO₄])
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Solvent (e.g., 1,4-dioxane and water mixture)

Schlenk flask

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a Schlenk flask, add the bromo-pyridine (1.0 eq), the arylboronic acid (1.1-1.5 eq), and

the base (2.0-3.0 eq).

Add the palladium catalyst (typically 1-5 mol%).

The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

The reaction mixture is stirred and heated at a temperature ranging from 80°C to 100°C. The

reaction progress is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is then diluted with an organic solvent (e.g., ethyl acetate) and washed with

water and brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and

the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired

coupled product.
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Reactants & Catalyst

Reaction Conditions Workup & Purification

5-Bromo-2-phenylpyridine

Mixing in Solvent

Arylboronic Acid

Base (e.g., K₃PO₄)

Pd Catalyst (e.g., Pd(PPh₃)₄) Solvent (Dioxane/Water)

Heating (80-100°C) Quenching & ExtractionReaction Completion

Extraction

Drying Column Chromatography Coupled Product

Click to download full resolution via product page

Caption: Suzuki-Miyaura Coupling Workflow

Applications in Research and Development
5-Bromo-2-phenylpyridine is a valuable building block in several areas of chemical research

and development.

Organic Light-Emitting Diodes (OLEDs)
One of the primary applications of 5-Bromo-2-phenylpyridine is as a ligand in the synthesis of

phosphorescent iridium(III) complexes.[4] These organometallic compounds are used as

emitters in OLEDs due to their high quantum efficiency and tunable emission colors. The

phenylpyridine framework forms the basis of the cyclometalating ligand, and the bromo-

substituent provides a reactive site for further functionalization to fine-tune the electronic

properties and, consequently, the emission characteristics of the final OLED device.

Drug Discovery and Medicinal Chemistry
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The pyridine scaffold is a common motif in many biologically active compounds and approved

drugs. The presence of both a phenyl group and a reactive bromine atom makes 5-Bromo-2-
phenylpyridine an attractive starting material for the synthesis of novel pharmaceutical

candidates. The bromine atom can be readily displaced or used in cross-coupling reactions to

introduce a variety of functional groups, enabling the exploration of structure-activity

relationships in drug discovery programs. While specific biological activity for 5-Bromo-2-
phenylpyridine is not extensively reported, derivatives of 2-phenylpyrimidine have been

investigated as potent inhibitors of Bruton's tyrosine kinase (BTK), a key target in the treatment

of B-cell malignancies.

Specialty Chemicals
As a versatile intermediate, 5-Bromo-2-phenylpyridine is used in the synthesis of a range of

specialty chemicals. Its reactivity allows for the construction of more complex molecules with

applications in materials science, agrochemicals, and other areas of chemical manufacturing.

Due to the lack of specific information in the search results regarding signaling pathways

directly involving 5-Bromo-2-phenylpyridine, a diagram illustrating a biological pathway

cannot be provided at this time. The provided diagram illustrates a common synthetic workflow

for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1272043#5-bromo-2-phenylpyridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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